Cas no 2227825-34-3 (rac-methyl 5-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylfuran-2-carboxylate)

• Product Name: rac-methyl 5-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylfuran-2-carboxylate
• CAS No: 2227825-34-3
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6092417
• PubChem ID: 165827840
• Update Time: 2025-10-22

rac-methyl 5-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylfuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-methyl 5-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylfuran-2-carboxylate
• rac-methyl 5-[(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl]furan-2-carboxylate
• 2227825-34-3
• EN300-1738488

• Inchi： 1S/C12H17NO3/c1-12(2)7(6-13)10(12)8-4-5-9(16-8)11(14)15-3/h4-5,7,10H,6,13H2,1-3H3/t7-,10+/m1/s1
• InChI Key： HDEYJCNJTDJCFZ-XCBNKYQSSA-N
• SMILES： O1C(C(=O)OC)=CC=C1[C@@H]1[C@@H](CN)C1(C)C

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 65.5Ų

Additional information on rac-methyl 5-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylfuran-2-carboxylate

Professional Introduction to Rac-Methyl 5-(1R,3R)-3-(Aminomethyl)-2,2-Dimethylcyclopropylfuran-2-Carboxylate (CAS No. 2227825-34-3)

Rac-methyl 5-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylfuran-2-carboxylate, identified by its CAS number 2227825-34-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a cyclopropyl ring fused with a furan moiety, combined with an amine substituent, makes it a structurally complex and intriguing candidate for further investigation.

The< strong>cyclopropyl group in this compound contributes to its distinct stereochemistry, which is crucial for its biological activity. The specific configuration at the 1R,3R positions ensures that the molecule adopts a conformation that may interact favorably with biological targets. This stereochemical precision is often a key factor in the efficacy and selectivity of pharmaceutical agents.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage complex molecular architectures to achieve high affinity and specificity. Rac-methyl 5-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylfuran-2-carboxylate exemplifies this trend, as it combines multiple functional groups in a way that suggests potential utility in modulating biological pathways.

The< strong>aminomethyl substituent on the cyclopropyl ring introduces a site for further chemical modification, allowing for the synthesis of derivatives with tailored properties. This flexibility makes the compound a valuable scaffold for medicinal chemists seeking to develop new drugs. The< strong>methyl groups at the 2-position of the cyclopropyl ring further contribute to the steric environment of the molecule, influencing its interactions with biological targets.

Recent studies have highlighted the importance of structural diversity in drug discovery efforts. Compounds like rac-methyl 5-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylfuran-2-carboxylate are being explored for their potential to address unmet medical needs by interacting with novel or understudied biological targets. The unique combination of structural features in this compound makes it a promising candidate for further investigation.

The< strong>furan ring is another key feature of this molecule, providing a heterocyclic core that can participate in various non-covalent interactions with biological targets. Furan-based compounds have shown promise in several therapeutic areas, including anti-inflammatory and anticancer applications. The presence of an amine group adjacent to the furan ring may enhance the molecule's solubility and bioavailability, making it more suitable for clinical use.

In conclusion, rac-methyl 5-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylfuran-2-carboxylate (CAS No. 2227825-34-3) is a structurally complex and multifaceted compound with significant potential in pharmaceutical research. Its unique combination of stereochemistry, functional groups, and heterocyclic core makes it an attractive candidate for further development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutic agents.